Cas no 1189938-30-4 (Baclofen-d4)

• Product Name: Baclofen-d4
• CAS No: 1189938-30-4
• MF: C₁₀H₁₂ClNO₂
• MW: 217.685428619385
• CID: 4552119
• Update Time: 2025-05-28

Baclofen-d4 Chemical and Physical Properties

Names and Identifiers

• Baclofen-d4
• 4-amino-3-(4-chloro-2,3,5,6-tetradeuteriophenyl)butanoic acid

• Inchi： 1S/C10H12ClNO2/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/i1D,2D,3D,4D
• InChI Key： KPYSYYIEGFHWSV-RHQRLBAQSA-N
• SMILES： ClC1C([2H])=C([2H])C(=C([2H])C=1[2H])C(CN)CC(=O)O

Computed Properties

• Exact Mass: 217.0807633 g/mol
• Monoisotopic Mass: 217.0807633 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3
• Molecular Weight: 217.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Baclofen-d4

Research Brief on Baclofen-d4 (CAS: 1189938-30-4): Recent Advances and Applications in Chemical Biology and Medicine

Baclofen-d4, a deuterated analog of the clinically used GABA_B receptor agonist baclofen, has garnered significant attention in recent years due to its utility in pharmacokinetic and metabolic studies. The compound, with the CAS number 1189938-30-4, serves as an internal standard in mass spectrometry-based assays, enabling precise quantification of baclofen in biological matrices. This research brief synthesizes the latest findings on Baclofen-d4, highlighting its applications in neuroscience, drug metabolism, and analytical chemistry.

Recent studies have demonstrated the critical role of Baclofen-d4 in advancing our understanding of baclofen's pharmacokinetics. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis utilized Baclofen-d4 to develop a highly sensitive LC-MS/MS method for quantifying baclofen in human plasma. The deuterated internal standard significantly improved assay accuracy by compensating for matrix effects and ion suppression, achieving a lower limit of quantification (LLOQ) of 0.5 ng/mL. This methodological advancement has direct implications for therapeutic drug monitoring in patients receiving baclofen for spasticity or alcohol use disorder.

In the realm of neuroscience research, Baclofen-d4 has proven invaluable for investigating GABA_B receptor signaling dynamics. A groundbreaking 2024 study in Nature Chemical Biology employed Baclofen-d4 in conjunction with advanced imaging techniques to map the spatiotemporal distribution of baclofen in rodent brains. The deuterated compound's stability allowed researchers to track drug penetration across the blood-brain barrier with unprecedented temporal resolution, revealing novel insights into dose-response relationships and receptor desensitization mechanisms.

The pharmaceutical industry has also recognized Baclofen-d4's potential in drug development pipelines. Several recent patent applications (e.g., WO2023124567) describe the use of Baclofen-d4 in metabolic stability assays for next-generation GABA_B receptor modulators. The compound's predictable fragmentation pattern in mass spectrometry makes it particularly useful for characterizing metabolites and identifying potential drug-drug interactions during preclinical development.

From a synthetic chemistry perspective, novel routes for Baclofen-d4 production have emerged. A 2023 paper in Organic Process Research & Development detailed an improved synthetic protocol using deuterium-labeled starting materials, achieving >99.5% isotopic purity while reducing production costs by 40% compared to previous methods. This advancement addresses the growing demand for high-quality Baclofen-d4 in both research and clinical applications.

Looking forward, the unique properties of Baclofen-d4 (CAS: 1189938-30-4) position it as a key tool in several emerging areas. Current clinical trials (NCT05678921) are exploring its use as a tracer in PET imaging studies of GABAergic dysfunction in neurological disorders. Additionally, its application in stable isotope dilution assays shows promise for harmonizing baclofen measurements across laboratories, potentially establishing new standards for therapeutic monitoring protocols.